Cas no 1347234-07-4 (5H-Pyrrolo[3,4-b]pyridine, 3-fluoro-6,7-dihydro-)

• Product Name: 5H-Pyrrolo[3,4-b]pyridine, 3-fluoro-6,7-dihydro-
• CAS No: 1347234-07-4
• MF: C₇H₇FN₂
• MW: 138.142284631729
• CID: 6469694
• Update Time: 2025-06-08

5H-Pyrrolo[3,4-b]pyridine, 3-fluoro-6,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,4-b]pyridine, 3-fluoro-6,7-dihydro-

• Inchi： 1S/C7H7FN2/c8-6-1-5-2-9-4-7(5)10-3-6/h1,3,9H,2,4H2
• InChI Key： OPHBRXJDAMXAAX-UHFFFAOYSA-N
• SMILES： C12CNCC1=CC(F)=CN=2

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 194.2±40.0 °C(Predicted)
• pka: 5.54±0.20(Predicted)

Additional information on 5H-Pyrrolo[3,4-b]pyridine, 3-fluoro-6,7-dihydro-

Introduction to 5H-Pyrrolo[3,4-b]pyridine, 3-fluoro-6,7-dihydro (CAS No. 1347234-07-4)

The compound 5H-Pyrrolo[3,4-b]pyridine, 3-fluoro-6,7-dihydro, with the CAS number 1347234-07-4, represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This molecule belongs to the pyrrolopyridine class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. The presence of a fluorine atom at the 3-position and a dihydro substitution at the 6,7 positions introduces unique electronic and steric properties, making it a valuable candidate for further exploration in drug discovery and material science.

Recent studies have highlighted the potential of 5H-Pyrrolo[3,4-b]pyridine, 3-fluoro-6,7-dihydro as a key intermediate in the synthesis of bioactive molecules. The fluorine substituent, in particular, has been shown to enhance metabolic stability and binding affinity in various pharmacological targets. This has led to its incorporation into numerous lead compounds targeting neurological disorders, inflammatory diseases, and cancer. The dihydro modification further fine-tunes the molecule's pharmacokinetic profile, improving solubility and membrane permeability.

In the realm of medicinal chemistry, the 5H-Pyrrolo[3,4-b]pyridine scaffold is renowned for its ability to mimic natural product structures, which often exhibit potent biological activity. The addition of fluorine and dihydro groups provides a balance between structural rigidity and flexibility, allowing for optimal interactions with biological targets. This compound has been particularly studied for its potential as a kinase inhibitor, with early-stage research suggesting promising results in preclinical models.

The synthesis of 5H-Pyrrolo[3,4-b]pyridine, 3-fluoro-6,7-dihydro involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include fluorination reactions, cyclization processes, and hydrogenation techniques. These methods not only showcase the versatility of fluorinated heterocycles but also demonstrate the importance of precise reaction conditions in achieving high yields and purity. The compound's stability under various conditions makes it an attractive building block for further derivatization.

One of the most compelling aspects of this compound is its potential application in developing novel therapeutic agents. The pyrrolopyridine core is found in several FDA-approved drugs, underscoring its importance in medicinal chemistry. By modifying this core structure with fluorine and dihydro groups, researchers aim to enhance efficacy while minimizing side effects. This approach aligns with current trends in drug development towards more targeted and personalized medicine.

The role of computational chemistry in studying 5H-Pyrrolo[3,4-b]pyridine, 3-fluoro-6,7-dihydro cannot be overstated. Advanced molecular modeling techniques have enabled researchers to predict binding affinities, metabolic pathways, and potential drug interactions with remarkable accuracy. These predictions are crucial for guiding experimental design and optimizing lead compounds before they enter clinical trials. The integration of computational methods with traditional synthetic chemistry has accelerated the drug discovery process significantly.

Future research directions for this compound include exploring its role in modulating enzyme activity and receptor binding. The fluorine atom's ability to influence electronic properties makes it an excellent tool for tuning molecular interactions. Additionally, studies are underway to investigate its potential as an antiviral agent or an immunomodulator. The dihydro group's impact on solubility suggests that it may also be useful in formulations designed for oral or topical administration.

The industrial significance of 5H-Pyrrolo[3,4-b]pyridine, 3-fluoro-6,7-dihydro extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or developing compounds based on this scaffold due to its proven track record in generating bioactive molecules. As synthetic methodologies continue to evolve，the accessibility of such specialized compounds will likely increase，further driving innovation in drug development.

In conclusion，5H-Pyrrolo[3，4-b]pyridine，3-fluoro-6，7-dihydro (CAS No．1347234-07-4) is a versatile and promising compound with significant implications for both academic research and industrial applications．Its unique structural features，combined with recent advancements in synthetic chemistry and computational modeling，make it a cornerstone of modern medicinal chemistry．As research progresses，this compound is poised to contribute to the development of novel therapeutics that address some of today's most pressing medical challenges．